Cas no 1223748-43-3 (3-((Cyclohexyl(methyl)amino)methyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-((Cyclohexyl(methyl)amino)methyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1223748-43-3
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 1074150
• PubChem ID: 46835769
• Update Time: 2025-04-20

3-((Cyclohexyl(methyl)amino)methyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-((Cyclohexyl(methyl)amino)methyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 5-{[cyclohexyl(methyl)amino]methyl}-2-methylpyrazole-3-carboxylic acid
• A11475
• AG-L-58329
• CTK6H9885
• FT-0682555
• I04-1329
• 3-{[Cyclohexyl(methyl)amino]methyl}-1-methyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• 1223748-43-3
• 5-[[cyclohexyl(methyl)amino]methyl]-2-methylpyrazole-3-carboxylic acid
• AKOS015840896
• 3-{[Cyclohexyl(methyl)amino]methyl}-1-methyl-1H-pyrazole-5-carboxylic acid
• 3-((cyclohexyl(methyl)amino)methyl)-1-methyl-1H-pyrazole-5-carboxylicacid
• DB-062045
• DTXSID50676577

• MDL： MFCD14708256
• Inchi： 1S/C13H21N3O2/c1-15(11-6-4-3-5-7-11)9-10-8-12(13(17)18)16(2)14-10/h8,11H,3-7,9H2,1-2H3,(H,17,18)
• InChI Key： KGSFSMQCQHOHJQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(CN(C)C2CCCCC2)=NN1C)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.4Ų

3-((Cyclohexyl(methyl)amino)methyl)-1-methyl-1H-pyrazole-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives